Cas no 1428548-40-6 (5-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-[(phenylmethoxy)methyl]-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-[(phenylmethoxy)methyl]-, ethyl ester
• CAS No: 1428548-40-6
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 5274272
• Update Time: 2025-06-09

5-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-[(phenylmethoxy)methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(benzyloxymethyl)-4-hydroxypyrimidine-5-carboxylate
• ethyl 2-[(benzyloxy)methyl]-6-oxo-1,6-dihydropyrimidine-5-carboxylate
• 5-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-[(phenylmethoxy)methyl]-, ethyl ester

• Inchi： 1S/C15H16N2O4/c1-2-21-15(19)12-8-16-13(17-14(12)18)10-20-9-11-6-4-3-5-7-11/h3-8H,2,9-10H2,1H3,(H,16,17,18)
• InChI Key： MUMDGOFEHRQQRA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC1=NC=C(C(=O)OCC)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 451
• XLogP3: 1.1
• Topological Polar Surface Area: 77

Additional information on 5-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-[(phenylmethoxy)methyl]-, ethyl ester

5-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-[(phenylmethoxy)methyl]-, ethyl ester and its Significance in Modern Chemical Biology

5-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-[(phenylmethoxy)methyl]-, ethyl ester, with the CAS number 1428548-40-6, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This compound belongs to the pyrimidine family, a class of heterocyclic organic compounds that are widely recognized for their biological activities and roles in drug development. The structural features of this molecule, particularly its 1,6-dihydro-6-oxo backbone and the presence of an ethyl ester group, contribute to its unique chemical properties and potential applications.

The pyrimidine scaffold is a fundamental structural motif in nucleic acids, where it forms the basis of cytosine, thymine, and uracil. Consequently, pyrimidine derivatives have been extensively explored as pharmacological agents due to their ability to interact with biological targets such as enzymes and receptors. The specific modification of 5-Pyrimidinecarboxylic acid with a phenylmethoxy)methyl group at the 2-position introduces additional functionalization that can modulate its biological activity. This alteration may enhance binding affinity or alter metabolic stability, making it a valuable candidate for further investigation.

In recent years, there has been a growing emphasis on the development of novel therapeutic agents derived from natural product-inspired scaffolds. Pyrimidine-based compounds have emerged as particularly promising candidates in this context. For instance, studies have demonstrated that certain pyrimidine derivatives exhibit potent antimicrobial and anticancer properties. The ethyl ester functionality in 5-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-[(phenylmethoxy)methyl]-, ethyl ester may serve as a prodrug moiety, potentially improving oral bioavailability or facilitating targeted delivery to specific tissues.

The synthesis of this compound involves sophisticated organic transformations that highlight the intersection of synthetic chemistry and medicinal chemistry. The 1,6-dihydro-6-oxo core is characteristic of dihydropyrimidinone derivatives, which are known for their versatility in drug design. The introduction of the phenylmethoxy)methyl group requires precise control over reaction conditions to ensure regioselectivity and high yield. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or organometallic chemistry techniques, may be employed to construct this complex molecule efficiently.

From a computational chemistry perspective, the molecular structure of 5-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-2-[(phenylmethoxy)methyl]-, ethyl ester can be modeled using quantum mechanical methods to predict its interactions with biological targets. These simulations can guide the optimization of lead compounds by identifying key pharmacophoric elements and predicting binding affinities. Additionally, molecular dynamics simulations can provide insights into the conformational flexibility of the molecule and its behavior within biological systems.

The pharmacological potential of this compound has not been exhaustively explored; however, preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors implicated in human diseases. For example, pyrimidine derivatives have been reported to inhibit kinases or phosphodiesterases, which are central to signal transduction pathways. The presence of the ethyl ester group may influence metabolic clearance rates or interactions with cytochrome P450 enzymes, factors that are critical in drug development.

In academic research circles,5-Pyrimidinecarboxylic acid, including its derivatives like 5-Pyrimidinecarboxylic acid, 1,6-dihydro, 6,oxo, 2-[(phenylmethoxy)methyl]-, ethyl ester (CAS no 1428548), continues to be a subject of interest due to its structural versatility and potential therapeutic applications. Researchers are exploring novel synthetic routes to functionalize this scaffold further or derivatize it with other bioactive moieties. Such efforts aim to expand the chemical space for drug discovery and identify next-generation therapeutics.

The role of computational tools in accelerating drug discovery cannot be overstated. High-throughput virtual screening (HTVS) has become an indispensable technique for identifying promising candidates from large libraries of compounds. By leveraging machine learning algorithms trained on known bioactive molecules,5-Pyrimidinecarboxylic acid, 1,6-dihydro, 6,oxo, 2-[(phenylmethoxy)methyl]-, ethyl ester (CAS no 1428548) could be prioritized for experimental validation based on predicted binding scores and physicochemical properties.

Future directions in the study of this compound may include exploring its role in disease models or conducting preclinical studies to assess its safety and efficacy profile. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into tangible therapeutic benefits for patients worldwide.